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Compound of Interest

Compound Name: m-Anisidine

Cat. No.: B1676023

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-Anisidine (3-methoxyaniline) is a versatile aromatic amine employed as an intermediate in
the synthesis of various pharmaceuticals, azo dyestuffs, and liquid crystal materials.[1] Its
utility, however, is counterbalanced by significant health and environmental hazards that
necessitate a thorough understanding and implementation of stringent safety protocols. This
guide provides an in-depth analysis of the safety, handling, and toxicity of m-Anisidine, moving
beyond mere procedural lists to explain the rationale behind each safety recommendation.
Every protocol herein is designed as a self-validating system to ensure the protection of
laboratory personnel and the environment.

Chemical and Physical Properties

A foundational understanding of m-Anisidine's physical and chemical characteristics is
paramount for its safe handling and for anticipating its behavior under various laboratory
conditions. Commercial samples of this pale yellow or amber oily liquid may appear brown due
to air oxidation.[2] It is known to be sensitive to prolonged exposure to air and light.[1][3]
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Property Value Source(s)
Molecular Formula C7H9sNO [4]
Molar Mass 123.15 g/mol [5]
Appearance Pale yellow or amber oily liquid  [2][6]
Odor Rotten-egg like, fishy [1][6]
Melting Point -1to 1 °C (30.2t0 33.8 °F) [4][6]
Boiling Point 250 - 251 °C (482 - 483.8 °F) [2][6]
Flash Point 126 °C (258.8 °F) [6]
Density 1.096 g/mL at 20 °C [2]
Solubility in Water Slightly soluble (<0.1 g/100 mL B4
at 19 °C)
Vapor Pressure 0.0209 mmHg at 25 °C [4]

Hazard Identification and Toxicological Profile

m-Anisidine presents a significant toxicological risk through multiple exposure routes. It is
classified as harmful if swallowed or inhaled and toxic in contact with skin.[6] Prolonged or
repeated exposure may cause damage to organs.[6][7]

Acute Effects:

» Methemoglobinemia: A primary and critical acute effect of exposure to m-Anisidine, as with
many aromatic amines, is the formation of methemoglobin in the blood.[8] This condition
impairs the oxygen-carrying capacity of red blood cells, leading to cyanosis (a bluish
discoloration of the skin), headaches, dizziness, cardiac dysrhythmia, a drop in blood
pressure, and in severe cases, spasms.[3][7] The onset of these symptoms can be delayed
for 2 to 4 hours or longer after exposure.[3][7]

« Irritation: m-Anisidine is a known irritant, causing serious eye irritation, skin irritation, and
respiratory tract irritation.
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Chronic Effects:
o Organ Damage: Prolonged or repeated exposure to m-Anisidine may cause damage to

organs.[6][7]

o Sensitization: There is evidence to suggest that m-Anisidine may cause skin and respiratory
sensitization in some individuals.

o Carcinogenicity: While m-Anisidine is not classified as a carcinogen by IARC, related
compounds like o-anisidine are suspected of causing cancer.[7][9] Therefore, it is prudent to
handle m-Anisidine with the precautions appropriate for a potential carcinogen.

o Mutagenicity: Mutagenic effects have been reported for m-Anisidine.[1][7]

Ecotoxicity:

m-Anisidine is very toxic to aquatic life, with long-lasting effects. It is not readily
biodegradable.[10][11] Therefore, it is imperative to prevent its release into the environment.[7]
[12]

Safe Handling and Storage

A systematic approach to handling and storage is essential to minimize the risk of exposure to
m-Anisidine.

Engineering Controls:

The primary line of defense is to handle m-Anisidine in a well-ventilated area, preferably within
a chemical fume hood, to prevent the formation and inhalation of vapors.[6][12]

Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical due to the high toxicity of m-Anisidine upon skin
contact.

e Hand Protection: Wear protective gloves. Given the nature of the chemical, consult with
glove manufacturers for breakthrough times and select gloves made of a material resistant to
m-Anisidine.
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e Eye and Face Protection: Use chemical goggles or a face shield to protect against splashes.
Eye protection should comply with OSHA 29 CFR 1910.133 or European Standard EN166.

[6]

o Skin and Body Protection: Wear a lab coat or a chemical-resistant suit to prevent skin
contact. Do not allow clothing wet with the material to remain in contact with the skin.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an organic vapor cartridge.[12] Respirator use must
comply with OSHA 29 CFR 1910.134 or European Standard EN 149.[6]
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Caption: A logical workflow for the safe handling of m-Anisidine.
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Storage Requirements:

» Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]
e Protect from direct sunlight.[6]

o Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[1][3][6]

Hygiene Practices:

» Do not eat, drink, or smoke when using this product.[12]
e Wash hands thoroughly after handling.[7]
o Contaminated work clothing should not be allowed out of the workplace.

Emergency Procedures

Prompt and appropriate action is crucial in the event of an emergency involving m-Anisidine.

First Aid Measures:

o General Advice: Show the safety data sheet to the attending medical professional.[5][7]
Immediate medical attention is required in all cases of significant exposure.[6]

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration.[5][6]

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[6] Remove
contaminated clothing.[12]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[6]

 Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water and call a physician or poison
control center immediately.[6][12]

Fire-Fighting Measures:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5][7]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[12]

e Hazards from Combustion: Thermal decomposition can lead to the release of irritating gases
and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide
(CO2).[6][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][12]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[6] Wear appropriate personal
protective equipment, including respiratory protection.[5][7]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5][7] Do not
let the product enter drains, as it is very toxic to aquatic organisms.[6][7]

o Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, earth,
vermiculite) and collect for disposal in a suitable, closed container.[6]
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m-Anisidine Emergency
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Caption: A decision tree for emergency response to m-Anisidine incidents.

Disposal Considerations
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Waste material must be disposed of as hazardous waste in accordance with local, regional,
and national regulations.[6][7] Do not mix with other waste.[7] Offer surplus and non-recyclable
solutions to a licensed disposal company.[5]

Conclusion

m-Anisidine is a chemical that demands respect and careful handling. Its utility in scientific
research and development is undeniable, but the potential for significant harm to both
individuals and the environment necessitates a comprehensive and proactive approach to
safety. By understanding the underlying reasons for safety protocols—from its rapid dermal
absorption to its high aquatic toxicity—researchers can create a safer laboratory environment.
Adherence to the guidelines presented in this document, including the consistent use of
engineering controls and appropriate personal protective equipment, is essential for mitigating
the risks associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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